Cas no 2137100-70-8 (5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-)

• Product Name: 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-
• CAS No: 2137100-70-8
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 5255741
• PubChem ID: 165440482
• Update Time: 2025-05-21

5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-
• 5-[(1S)-1-amino-4-methoxy-4-oxobutyl]-1,3-oxazole-4-carboxylic acid
• 2137100-70-8
• EN300-373227

• Inchi： 1S/C9H12N2O5/c1-15-6(12)3-2-5(10)8-7(9(13)14)11-4-16-8/h4-5H,2-3,10H2,1H3,(H,13,14)/t5-/m0/s1
• InChI Key： RBFZBSPRZXIUGH-YFKPBYRVSA-N
• SMILES： O1C=NC(C(=O)O)=C1[C@H](CCC(=O)OC)N

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 430.9±45.0 °C(Predicted)
• pka: 2.87±0.36(Predicted)

Additional information on 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-

5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-: A Comprehensive Overview in Chemical and Pharmaceutical Research

5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)-, with the CAS number 2137100-70-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical studies. The presence of both amino and carboxylic acid functional groups, along with the distinctive oxazole ring system, makes this molecule a versatile candidate for various synthetic and therapeutic applications.

The compound's structure is composed of a five-membered oxazole ring fused to a butanoic acid backbone, with a γ-amino group and a 5-methyl ester substituent. This configuration imparts specific chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemistry investigations. The stereochemistry at the γ-position, denoted as (γS), further influences its interaction with biological targets, thereby enhancing its potential as a pharmacological agent.

In recent years, there has been growing interest in oxazole-containing compounds due to their broad spectrum of biological activities. Oxazoles are known for their stability and ability to form hydrogen bonds, which are crucial for binding to biological targets. The incorporation of an oxazole ring into the butanoic acid framework of 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)- not only enhances its structural diversity but also improves its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of the amino and carboxylic acid groups allows for facile derivatization, enabling the synthesis of various analogs with tailored biological activities. This flexibility has made it a popular choice for researchers exploring new drug candidates for treating a wide range of diseases.

Recent studies have highlighted the importance of stereoselective synthesis in pharmaceutical research. The (γS)-configuration of 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester is particularly noteworthy, as it has been shown to significantly influence the pharmacological profile of related compounds. This stereochemical specificity ensures that the compound interacts optimally with biological targets, thereby improving its efficacy and reducing potential side effects.

The compound's utility extends beyond drug development; it also serves as a valuable intermediate in organic synthesis. Its unique structural features make it an excellent building block for constructing more complex molecules. Researchers have leveraged this property to develop novel synthetic pathways that are more efficient and sustainable.

The oxazole ring in 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester also contributes to its stability under various conditions, which is crucial for both storage and transportation. This stability ensures that the compound remains viable for long-term studies and applications without degradation.

In conclusion, 5-Oxazolebutanoic acid, γ-amino-4-carboxy-, 5-methyl ester, (γS)- (CAS no. 2137100-70-8) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structure, combined with its stereochemical specificity and broad range of applications, makes it an invaluable asset for researchers exploring new therapeutic agents and synthetic methodologies.